![molecular formula C17H16N2O3 B2441246 2,5-dimethyl-N-((5-phenylisoxazol-3-yl)methyl)furan-3-carboxamide CAS No. 1208654-02-7](/img/structure/B2441246.png)
2,5-dimethyl-N-((5-phenylisoxazol-3-yl)methyl)furan-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2,5-dimethyl-N-((5-phenylisoxazol-3-yl)methyl)furan-3-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in research. This compound is commonly referred to as DPF-1 and has been studied extensively for its ability to modulate certain physiological and biochemical processes.
Scientific Research Applications
Antiviral Activity
Indole derivatives, including isoxazoles, have garnered attention for their antiviral properties . Researchers have synthesized various indole-based compounds and evaluated their efficacy against different viruses. Although specific studies on 2,5-dimethyl-N-((5-phenylisoxazol-3-yl)methyl)furan-3-carboxamide are limited, we can draw insights from related indole derivatives:
- Influenza A Inhibition : Xue et al. reported that 6-amino-4-substitutedalkyl-1H-indole-2-substitutedcarboxylate derivatives exhibit antiviral activity against influenza A, with compound methyl 6-amino-4-isobutoxy-1H-indole-2-carboxylate showing promising inhibitory effects .
- Broad-Spectrum Antivirals : Cihan-Üstündag et al. investigated 4-alkyl-1-(5-fluoro-3-phenyl-1H-indole-2-carbonyl)thiosemicarbazide derivatives of indole. These compounds demonstrated potent antiviral activity against Coxsackie B4 virus, suggesting potential applications in viral infections .
Anti-HIV Potential
Indole derivatives have been explored as potential anti-HIV agents. While specific studies on 2,5-dimethyl-N-((5-phenylisoxazol-3-yl)methyl)furan-3-carboxamide are lacking, related compounds have shown promise. For instance, Kasralikar et al. synthesized novel indolyl and oxochromenyl xanthenone derivatives and performed molecular docking studies as anti-HIV-1 agents .
Other Biological Activities
Beyond antiviral and anti-HIV effects, indole derivatives exhibit a wide range of biological activities, including:
These diverse properties make indole-based compounds intriguing candidates for further exploration in drug development and therapeutic possibilities .
Conclusion
Mechanism of Action
Target of Action
It’s worth noting that both indole and isoxazole derivatives, which share structural similarities with this compound, have been found to bind with high affinity to multiple receptors . These receptors are often involved in a wide range of biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, and more .
Mode of Action
Based on the known actions of similar compounds, it can be inferred that 2,5-dimethyl-n-((5-phenylisoxazol-3-yl)methyl)furan-3-carboxamide likely interacts with its targets to induce changes that result in its biological activities .
Biochemical Pathways
Given the broad spectrum of biological activities associated with similar compounds, it’s likely that multiple pathways are affected .
Result of Action
The wide range of biological activities associated with similar compounds suggests that the effects could be diverse and depend on the specific target and biological context .
properties
IUPAC Name |
2,5-dimethyl-N-[(5-phenyl-1,2-oxazol-3-yl)methyl]furan-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16N2O3/c1-11-8-15(12(2)21-11)17(20)18-10-14-9-16(22-19-14)13-6-4-3-5-7-13/h3-9H,10H2,1-2H3,(H,18,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DSQGTNHJLMFGSQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(O1)C)C(=O)NCC2=NOC(=C2)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
296.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2,5-dimethyl-N-((5-phenylisoxazol-3-yl)methyl)furan-3-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.